3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine

• IUPAC Name: 5-(3-ethylsulfanylphenyl)-N,N,2-trimethyl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C13H18N4S/c1-5-18-11-8-6-7-10(9-11)12-14-13(16(2)3)17(4)15-12/h6-9H,5H2,1-4H3
• InChI Key: LPCUPQFQBOSFKI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC(=C1)C2=NN(C(=N2)N(C)C)C
• Molecular Formula: C13H18N4S
• Molecular Weight: 262.38 g/mol

Description

3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine, also known as ETPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine has been found to have various scientific research applications, including as a fluorescent probe for the detection of nitric oxide, a neurotransmitter that plays a crucial role in the nervous system. 3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine has also been used as a ligand for the synthesis of metal complexes that have potential applications in catalysis and medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine is not fully understood, but it is believed to involve the formation of a complex with the target molecule, leading to changes in its fluorescence properties. The exact mechanism may vary depending on the application of 3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine.
Biochemical and Physiological Effects:
3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine has been shown to have low toxicity and is generally considered safe for use in laboratory experiments. However, its effects on biochemical and physiological processes are not well understood and require further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine is its high sensitivity and selectivity for nitric oxide, making it a useful tool for studying the role of this neurotransmitter in various biological processes. However, its limitations include its relatively high cost and the need for specialized equipment for detection.

Future Directions

There are several potential future directions for research on 3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine, including the development of new applications for its use as a fluorescent probe, the synthesis of new metal complexes for catalysis and medicinal chemistry, and the investigation of its effects on biochemical and physiological processes in vivo.
Conclusion:
In conclusion, 3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine is a chemical compound that has significant potential for use in scientific research, particularly as a fluorescent probe for the detection of nitric oxide. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine in various fields.

Synthesis Methods

3-[3-(ethylthio)phenyl]-N,N,1-trimethyl-1H-1,2,4-triazol-5-amine can be synthesized through a multistep process that involves the reaction of 3-bromoethylthiophene with 3-aminophenyltrimethylammonium iodide, followed by cyclization with sodium azide and reduction with sodium borohydride. The final product is obtained after purification through column chromatography.